Cas no 172682-89-2 (Phosphonium, tetraoctyl-, acetate)

• Product Name: Phosphonium, tetraoctyl-, acetate
• CAS No: 172682-89-2
• MF: C₃₄H₇₁O₂P
• MW: 542.900112390518
• CID: 1360598
• PubChem ID: 21922354
• Update Time: 2025-04-20

Phosphonium, tetraoctyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Phosphonium, tetraoctyl-, acetate
• tetraoctylphosphanium,acetate
• DTXSID30620139
• SCHEMBL372367
• TETRAOCTYLPHOSPHANIUM ACETATE
• 172682-89-2

• Inchi： 1S/C32H68P.C2H4O2/c1-5-9-13-17-21-25-29-33(30-26-22-18-14-10-6-2,31-27-23-19-15-11-7-3)32-28-24-20-16-12-8-4;1-2(3)4/h5-32H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： NCYWEOAYLCHMDJ-UHFFFAOYSA-M
• SMILES： [P+](CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC.[O-]C(C)=O

Computed Properties

• Exact Mass: 542.51953
• Monoisotopic Mass: 542.51916850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 28
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13